(S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate

• IUPAC Name: methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethylsulfonyloxy)phenyl]propanoate
• InChI: InChI=1S/C16H20F3NO7S/c1-15(2,3)26-14(22)20-12(13(21)25-4)9-10-5-7-11(8-6-10)27-28(23,24)16(17,18)19/h5-8,12H,9H2,1-4H3,(H,20,22)/t12-/m0/s1
• InChI Key: JZWGAKDJDOFGPF-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OC
• Molecular Formula: C16H20F3NO7S
• Molecular Weight: 427.4 g/mol

Description

(S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate is a useful research compound. Its molecular formula is C16H20F3NO7S and its molecular weight is 427.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular and Crystal Structure

• Conformation and Intermolecular Bonding: A derivative of L-cysteine, structurally related to (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-(((trifluoromethyl)sulfonyl)oxy)phenyl)propanoate, was studied for its molecular and crystal structure. It exhibited an extended, nearly all-trans conformation with weak intermolecular hydrogen bonds and hydrophobic contacts in the crystal structure, influencing the molecule's stability and conformation in the solid state (Kozioł et al., 2001).

Synthesis and Utilization in Chemical Structures

• Intermediate in Biotin Synthesis: This compound is a key intermediate in the synthesis of Biotin, a water-soluble vitamin crucial in metabolic processes like the biosynthesis of fatty acids, sugars, and α-amino acids. Its synthesis was achieved from L-cystine in a multi-step process (Qin et al., 2014).
• Fluorescence Properties: Another research focused on the synthesis of a molecule structurally similar to this compound, highlighting its fluorescence properties. This indicates potential applications in materials science and spectroscopy (Memeo et al., 2014).

Conformational Studies

• Peptide Conformation Analysis: The conformation of tert-butoxycarbonyl group in a structurally similar compound was studied, revealing insights into peptide conformations and intermolecular interactions. This research aids in understanding the structural behavior of related compounds in biological systems (Jankowska et al., 2002).

Antimicrobial Properties

• Potential Antimicrobial Agents: A study synthesized derivatives of a compound structurally related to this compound, which were then screened for antimicrobial activity. This suggests possible applications in developing new antimicrobial agents (Doraswamy & Ramana, 2013).